Cas no 2223045-62-1 (4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223045-62-1
• MF: C₂₀H₃₂BNO₄S
• MW: 393.348384857178
• CID: 5143017
• Update Time: 2025-05-28

4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester
• 1-Piperidinecarboxylic acid, 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-thienyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H32BNO4S/c1-18(2,3)24-17(23)22-10-8-14(9-11-22)15-12-16(27-13-15)21-25-19(4,5)20(6,7)26-21/h12-14H,8-11H2,1-7H3
• InChI Key： PCMZBVJNDMHEJP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2C=C(B3OC(C)(C)C(C)(C)O3)SC=2)CC1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 489.8±45.0 °C(Predicted)
• pka: -1.57±0.40(Predicted)

Additional information on 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester

Comprehensive Overview of 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester (CAS No. 2223045-62-1)

4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. With its CAS number 2223045-62-1, this compound has gained significant attention due to its unique structural properties and applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "Boc-protected piperidine boronic ester", "thiophene boronate reagents", and "pinacol ester applications", reflecting its relevance in cutting-edge scientific endeavors.

The molecular structure of 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester combines a thiophene ring with a Boc-protected piperidine moiety, offering exceptional stability and reactivity. This makes it an ideal building block for constructing complex molecules, particularly in drug discovery programs targeting kinase inhibitors and GPCR modulators. Recent trends in medicinal chemistry highlight the growing demand for such heterocyclic boronic acids, as evidenced by increased searches for "boron-containing drug candidates" and "piperidine derivatives in pharmaceuticals" across academic databases.

From a synthetic perspective, the pinacol ester group in this compound enhances its handling characteristics and shelf-life compared to free boronic acids. This feature aligns with the pharmaceutical industry's focus on stable intermediates, a topic frequently discussed in forums about "improving synthetic yield" and "air-sensitive reagent alternatives". The compound's CAS 2223045-62-1 specifically appears in patent literature describing novel biaryl synthesis methods, reinforcing its importance in intellectual property related to small molecule therapeutics.

Analytical characterization of 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester typically involves advanced techniques such as NMR spectroscopy (particularly ¹¹B and ¹³C NMR) and high-resolution mass spectrometry. These methods verify the compound's purity and structural integrity, crucial for researchers investigating "boron NMR shifts" or "mass spec fragmentation patterns". The presence of both aromatic (thiophene) and aliphatic (piperidine) components creates distinctive spectral features that facilitate compound identification in complex reaction mixtures.

In material science applications, derivatives of thiophene-2-boronic acid have shown promise in developing organic electronic materials, particularly for OLED components and conductive polymers. This connection to "energy materials research" makes CAS 2223045-62-1 relevant to interdisciplinary studies bridging chemistry and materials engineering. Recent publications exploring "boron-doped conjugated systems" often reference similar compounds, indicating potential future applications beyond traditional organic synthesis.

The commercial availability of 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement-related searches such as "Boc-piperidine boronic ester suppliers" and "thiophene boronate price comparison" reflect the practical considerations of working with this reagent. Proper storage recommendations (typically under inert atmosphere at low temperatures) and handling protocols are frequently discussed in technical bulletins addressing "boronate stability issues".

Looking forward, the scientific community anticipates continued innovation using 4-(N-Boc-piperidin-4-yl)thiophene-2-boronic acid pinacol ester in combinatorial chemistry and high-throughput screening platforms. Its structural features align with current interests in "three-dimensional fragment libraries" for drug discovery, as evidenced by conference presentations on "sp³-rich building blocks". The compound's CAS 2223045-62-1 will likely remain important in patent applications covering new chemical entities with improved pharmacological profiles.